Hafnium, tetrakis(dimethylamino)-
Hafnium, tetrakis(dimethylamino)-
Please inquire for bulk quantity, pricing, and packaging options.
Alkyl amides of Hafnium provide a convenient and effective atomic layer deposition precursor to smooth and and amorphous hafnium oxide thin films.
Alkyl amides of Hafnium provide a convenient and effective atomic layer deposition precursor to smooth and and amorphous hafnium oxide thin films.
Brand Name:
Vulcanchem
CAS No.:
19782-68-4
VCID:
VC20835607
InChI:
InChI=1S/4C2H6N.Hf/c4*1-3-2;/h4*1-2H3;/q4*-1;+4
SMILES:
C[N-]C.C[N-]C.C[N-]C.C[N-]C.[Hf+4]
Molecular Formula:
C8H24HfN4
Molecular Weight:
354.79 g/mol
Hafnium, tetrakis(dimethylamino)-
CAS No.: 19782-68-4
Cat. No.: VC20835607
Molecular Formula: C8H24HfN4
Molecular Weight: 354.79 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Please inquire for bulk quantity, pricing, and packaging options. Alkyl amides of Hafnium provide a convenient and effective atomic layer deposition precursor to smooth and and amorphous hafnium oxide thin films. |
|---|---|
| CAS No. | 19782-68-4 |
| Molecular Formula | C8H24HfN4 |
| Molecular Weight | 354.79 g/mol |
| IUPAC Name | dimethylazanide;hafnium(4+) |
| Standard InChI | InChI=1S/4C2H6N.Hf/c4*1-3-2;/h4*1-2H3;/q4*-1;+4 |
| Standard InChI Key | ZYLGGWPMIDHSEZ-UHFFFAOYSA-N |
| SMILES | C[N-]C.C[N-]C.C[N-]C.C[N-]C.[Hf+4] |
| Canonical SMILES | C[N-]C.C[N-]C.C[N-]C.C[N-]C.[Hf+4] |
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